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Compound of Interest

1-Benzyl-3-(chloromethyl)-1H-
Compound Name:
indazole

Cat. No.: B600059

CAS Number: 131427-22-0

Abstract

This technical guide provides a comprehensive overview of 1-Benzyl-3-(chloromethyl)-1H-
indazole, a key intermediate in synthetic organic chemistry and drug development. This
document details its chemical and physical properties, provides spectroscopic data for
characterization, and presents a detailed experimental protocol for its synthesis. The guide is
intended for researchers, scientists, and professionals in the field of medicinal chemistry and
pharmaceutical development.

Chemical and Physical Properties

1-Benzyl-3-(chloromethyl)-1H-indazole is a heterocyclic compound with the molecular
formula C15H13CIN2.[1] Below is a summary of its key properties.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b600059?utm_src=pdf-interest
https://www.benchchem.com/product/b600059?utm_src=pdf-body
https://www.benchchem.com/product/b600059?utm_src=pdf-body
https://www.benchchem.com/product/b600059?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB32549586.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 131427-22-0 [1]
Molecular Formula C15H13CIN2 [1]
Molecular Weight 256.73 g/mol [1]
Boiling Point 431.2 £ 33.0 °C (Predicted) [1]
Density 1.20 + 0.1 g/cm? (Predicted) [1]
pKa 0.77 £ 0.50 (Predicted) [1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-Benzyl-3-
(chloromethyl)-1H-indazole. The following table summarizes the reported 3C NMR spectral

data.
Nucleus Chemical Shift (6, ppm)
38.2,51.8, 110.2,120.1, 120.9, 121.7, 126.7,
13C 127.3 (2C), 127.5, 128.5 (2C), 137.2, 140.4,

140.6

Solvent: DMSO-de, Spectrometer Frequency: 300 MHz[2]

Synthesis of 1-Benzyl-3-(chloromethyl)-1H-indazole

The primary synthetic route to 1-Benzyl-3-(chloromethyl)-1H-indazole involves the
chlorination of its corresponding hydroxymethyl precursor, 1-benzyl-3-hydroxymethyl-1H-
indazole.[2] This reaction is a key step in the synthesis of various indazole derivatives with
potential therapeutic applications.[2]

Experimental Protocol: Chlorination of 1-benzyl-3-
hydroxymethyl-1H-indazole

This protocol is adapted from the procedure described in patent EP2462119A1.[2]
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Materials:

e 1-benzyl-3-hydroxymethyl-1H-indazole (400 g, 1.7 mol, 1 eq.)

e Toluene (1.6 L)

o Concentrated Hydrochloric Acid (HCI) (422 mL, 5.1 mol, 3.0 eq.)

Procedure:

A three-necked flask is equipped with a mechanical stirrer and a reflux condenser.

e 1-benzyl-3-hydroxymethyl-1H-indazole (400 g), toluene (1.6 L), and concentrated HCI (422
mL) are added to the flask.[2]

e The reaction mixture is heated to approximately 90 °C.[2]

e The mixture is stirred at this temperature until the reaction is complete. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).[2]

Upon completion, the reaction mixture is worked up to isolate the final product.

Synthetic Workflow

The synthesis of 1-Benzyl-3-(chloromethyl)-1H-indazole is a straightforward conversion from
the corresponding alcohol. This workflow is a critical step in the multi-step synthesis of more
complex pharmaceutical agents.
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Starting Material

1-benzyl-3-hydroxymethyl-1H-indazole

Reagents & Conditions

Toluene
Concentrated HCI
~90 °C

Chlorination

Proeuct

1-Benzyl-3-(chloromethyl)-1H-indazole

Click to download full resolution via product page
Synthesis of 1-Benzyl-3-(chloromethyl)-1H-indazole.

Applications in Drug Development

1-Benzyl-3-(chloromethyl)-1H-indazole serves as a crucial building block for the synthesis of
pharmacologically active molecules. It is a key intermediate in the preparation of compounds
that are investigated for various therapeutic purposes. For instance, it is utilized in the
synthesis of derivatives intended for the treatment of conditions related to the production of
Monocyte Chemoattractant Protein-1 (MCP-1) and for reducing blood levels of triglycerides,
cholesterol, and glucose.[2] The reactivity of the chloromethyl group allows for facile
nucleophilic substitution, enabling the introduction of diverse functional groups and the
construction of more complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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